2-(4-methylphenyl)sulfanyl-1-(1H-pyrrol-2-yl)ethanone

• CAS No.: 794544-04-0
• Molecular Formula: C13H13NOS
• Molecular Weight: 231.32 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfanyl-1-(1H-pyrrol-2-yl)ethanone
• InChI: InChI=1S/C13H13NOS/c1-10-4-6-11(7-5-10)16-9-13(15)12-3-2-8-14-12/h2-8,14H,9H2,1H3
• InChI Key: RMDSSTMCYBMSMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)C2=CC=CN2
• solubility: 24.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-Methylphenyl)sulfanyl-1-(1H-pyrrol-2-yl)ethanone is a sulfur-containing ketone derivative featuring a pyrrole ring linked to a 4-methylphenylthio group via an ethanone bridge. Its molecular formula is C₁₃H₁₃NOS, with a molecular weight of 231.31 g/mol. The compound’s structure combines aromatic and heterocyclic moieties, making it a candidate for pharmaceutical and materials science research. The methyl group on the phenyl ring enhances lipophilicity, while the pyrrole core may contribute to hydrogen bonding or π-π stacking interactions .

Biological Activity

2-(4-methylphenyl)sulfanyl-1-(1H-pyrrol-2-yl)ethanone, a compound featuring both a pyrrole and a substituted phenyl group, has garnered attention due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-(4-methylphenyl)sulfanyl-1-(1H-pyrrol-2-yl)ethanone is $C_{12}H_{13}NOS$, with a molecular weight of approximately 221.36 g/mol. The compound contains a sulfanyl group linked to a pyrrole ring, which is known to enhance biological activity through various mechanisms.

Antimicrobial Properties

Recent studies have indicated that compounds with similar structures exhibit significant antimicrobial activities. For instance, pyrrole derivatives have shown potent activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 3.12 to 12.5 µg/mL . This suggests that 2-(4-methylphenyl)sulfanyl-1-(1H-pyrrol-2-yl)ethanone may also possess similar antimicrobial properties.

Anti-inflammatory Effects

Research has demonstrated that certain pyrrole derivatives can modulate inflammatory pathways. The presence of the sulfanyl group may enhance the compound's ability to interact with inflammatory mediators, potentially offering therapeutic benefits in conditions characterized by excessive inflammation .

The biological activity of 2-(4-methylphenyl)sulfanyl-1-(1H-pyrrol-2-yl)ethanone is likely mediated through several mechanisms:

• Inhibition of Enzymatic Activity : Compounds with similar structures often inhibit key enzymes involved in bacterial cell wall synthesis or inflammatory pathways.
• Receptor Modulation : The compound may interact with specific receptors involved in pain and inflammation regulation.

Case Studies

Several case studies highlight the potential of pyrrole-based compounds:

• Antibacterial Activity : A study evaluated a series of pyrrole derivatives, revealing that modifications at the phenyl position significantly impacted antibacterial efficacy against E. coli and S. aureus .
• Cytotoxicity Assessment : In vitro assays demonstrated that certain pyrrole derivatives caused significant cytotoxic effects on human cancer cell lines, suggesting a pathway for further exploration in cancer therapeutics .

Data Summary Table

Property	Value
Molecular Formula	$C_{12}H_{13}NOS$
Molecular Weight	221.36 g/mol
Antimicrobial MIC (example)	3.12 - 12.5 µg/mL
Cytotoxicity (example)	Induces apoptosis in cancer cells

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs, their substituents, and properties:

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
2-(4-Methylphenyl)sulfanyl-1-(1H-pyrrol-2-yl)ethanone (Target)	4-Methylphenylsulfanyl, 1H-pyrrol-2-yl	C₁₃H₁₃NOS	231.31	Balanced lipophilicity; pyrrole enables hydrogen bonding
2-Chloro-1-(1H-pyrrol-2-yl)ethanone	Chlorine replaces sulfanyl group	C₆H₆ClNO	143.57	Simpler structure; higher electrophilicity due to Cl
2-[5-(4-Methylphenyl)thieno[3,2-e]pyrimidin-4-yl]sulfanyl-1-(4-nitrophenyl)ethanone	Thienopyrimidine core, nitro group	C₂₁H₁₅N₃O₃S₂	421.49	Nitro group enhances electron-withdrawing effects; thienopyrimidine may improve DNA intercalation
1-(4-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]ethanone	Chlorophenyl, dimethylpyrimidine	C₁₄H₁₃ClN₂OS	292.78	Chlorine increases lipophilicity; pyrimidine enables base-pairing interactions
1-(4-Methoxyphenyl)-2-methylpyrrole-3-yl ethanone	Methoxyphenyl, methylpyrrole	C₁₄H₁₅NO₂	229.28	Methoxy group improves metabolic stability; methylpyrrole enhances steric bulk
2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(4-acetyl-3,5-dimethylpyrrol-2-yl)ethanone	Thiadiazole, acetylated pyrrole	C₁₃H₁₆N₂O₂S₂	308.41	Thiadiazole introduces polarity; acetyl group may reduce membrane permeability

Detailed Analysis of Structural and Functional Differences

Substituent Effects on Reactivity and Bioactivity

• This could make it more effective in targeting electron-rich biological sites, such as DNA . In contrast, the methyl group in the target compound () is electron-donating, improving solubility in non-polar environments and possibly extending half-life in vivo .
• Halogen Substitutions: The chlorine atom in 2-chloro-1-(1H-pyrrol-2-yl)ethanone () imparts greater electrophilicity compared to the sulfanyl group in the target compound. This substitution may alter metabolic pathways, increasing susceptibility to glutathione conjugation .

Heterocyclic Core Modifications

• Pyrrole vs. Pyrimidine/Thiadiazole:

  • The pyrrole ring in the target compound () facilitates hydrogen bonding via its NH group, which is absent in pyrimidine or thiadiazole analogs. This could improve binding to enzymes or receptors requiring polar interactions .
  • Thiadiazole () and pyrimidine () rings introduce additional nitrogen atoms, which may enhance water solubility but reduce membrane permeability .
• Thienopyrimidine vs. Imidazopyridine: The thienopyrimidine core in offers planar aromaticity, favoring intercalation into DNA or RNA, whereas the imidazopyridine in may exhibit stronger π-stacking with aromatic amino acids in proteins .